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Compound of Interest

Compound Name: Mephenytoin-13C,d3

Cat. No.: B15559826 Get Quote

Disclaimer: The following technical guide details a proposed methodology for the synthesis and

purification of Mephenytoin-13C,d3. As of the time of this writing, a specific, peer-reviewed

synthesis for this isotopically labeled compound is not readily available in the public domain.

The protocols described herein are based on established chemical principles and analogous

syntheses of mephenytoin and other isotopically labeled compounds.

Introduction: Mephenytoin-13C,d3 is a stable isotope-labeled analog of Mephenytoin, an

anticonvulsant drug.[1] Due to the incorporation of a ¹³C atom and three deuterium atoms on

the N-methyl group, this compound serves as an ideal internal standard for quantitative

bioanalytical studies, such as liquid chromatography-mass spectrometry (LC-MS) assays, for

determining the pharmacokinetic profile of Mephenytoin.[2] This guide provides in-depth,

practical protocols for its synthesis and purification, aimed at researchers and professionals in

drug development and chemical synthesis.

I. Proposed Synthesis of Mephenytoin-13C,d3
The proposed synthesis involves the N-methylation of 5-Ethyl-5-phenylhydantoin, also known

as Nirvanol, using an isotopically labeled methylating agent, (¹³C,d₃)-Iodomethane. The

reaction is typically carried out in the presence of a mild base to deprotonate the hydantoin

nitrogen, facilitating nucleophilic attack on the labeled iodomethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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